Cas no 96964-44-2 (Benzaldehyde, 2-dodecyl-)

• Product Name: Benzaldehyde, 2-dodecyl-
• CAS No: 96964-44-2
• MF: C₁₉H₃₀O
• MW: 274.440906047821
• CID: 751231
• PubChem ID: 14097572
• Update Time: 2025-04-19

Benzaldehyde, 2-dodecyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-dodecyl-
• 2-dodecylbenzaldehyde
• WXXNHDGYIVVILR-UHFFFAOYSA-N
• 2-Dodecylbenzaldehye
• 96964-44-2
• SCHEMBL9479874
• DTXSID00555868

• Inchi： 1S/C19H30O/c1-2-3-4-5-6-7-8-9-10-11-14-18-15-12-13-16-19(18)17-20/h12-13,15-17H,2-11,14H2,1H3
• InChI Key： WXXNHDGYIVVILR-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1CCCCCCCCCCCC

Computed Properties

• Exact Mass: 274.229665576g/mol
• Monoisotopic Mass: 274.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 17.1Ų